Cas no 338419-78-6 (Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate)

• Product Name: Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate
• CAS No: 338419-78-6
• CID: 4647369
• Update Time: 2025-05-24

Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate

Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate (CAS No. 338419-78-6): A Comprehensive Overview

Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate, identified by its CAS number CAS No. 338419-78-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its pyrrole core and chlorinated aromatic substituents, has garnered attention due to its potential applications in medicinal chemistry and its structural features that may contribute to its biological activity.

The structure of Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate consists of a pyrrole ring substituted at the 2-position with a 4-chloroanilino group and at the 5-position with a 4-chlorophenyl group. The ethyl ester at the 3-position of the pyrrole ring adds another layer of complexity to its chemical properties. This specific arrangement of functional groups makes the compound a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential pharmacological properties. Pyrrole derivatives, in particular, have been extensively studied due to their role as bioactive molecules in numerous drug classes. The presence of chlorine atoms in the aromatic rings not only influences the electronic properties of the molecule but also enhances its binding affinity to biological targets.

One of the most compelling aspects of Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate is its potential as a scaffold for drug development. The combination of the pyrrole core with chlorinated aniline and phenyl groups creates a unique chemical profile that may interact with various biological receptors and enzymes. This has led to investigations into its potential applications in treating a range of diseases, including cancer, inflammation, and infectious disorders.

Recent studies have begun to explore the pharmacological properties of this compound. Initial research suggests that Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its structure resembles that of known bioactive molecules that have shown promise in preclinical studies. These findings are particularly intriguing given the increasing demand for targeted therapies that can modulate specific disease mechanisms.

The synthesis of Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of chlorine atoms into the aromatic rings necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for furthering its development as a potential drug candidate.

From a computational chemistry perspective, Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate offers an excellent model for studying molecular interactions. Its complex structure allows researchers to explore various aspects of molecular recognition, including binding affinity, selectivity, and mechanism of action. Computational studies have already provided valuable insights into how this compound might interact with biological targets, which can guide experimental efforts and accelerate the discovery process.

The potential applications of Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate extend beyond traditional pharmaceutical uses. Its unique chemical properties make it a suitable candidate for developing novel materials with specialized functions, such as organic electronics or sensors. The ability to fine-tune its electronic characteristics through structural modifications opens up exciting possibilities for interdisciplinary research.

In conclusion, Ethyl 2-(4-chloroanilino)-5-(4-chlorophenyl)-1H-pyrrole-3-carboxylate (CAS No. 338419-78-6) is a compound with significant potential in pharmaceutical chemistry and beyond. Its structural features and reported biological activities make it an attractive target for further research and development. As our understanding of its properties grows, so too does the likelihood that it will play a role in future therapeutic interventions.